Cas no 2923-56-0 (4-(Trifluoromethyl)phenylhydrazine Hydrochloride)

• Product Name: 4-(Trifluoromethyl)phenylhydrazine Hydrochloride
• CAS No: 2923-56-0
• MF: C₇H₈ClF₃N₂
• MW: 212.600030899048
• MDL: MFCD00204233
• CID: 43593
• PubChem ID: 24229790
• Update Time: 2025-06-11

4-(Trifluoromethyl)phenylhydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)phenylhydrazine hydrochloride
• 1-[4-(Trifluoromethyl)phenyl]hydrazine hydrochloride
• (4-(trifluoromethyl)phenyl) hydrazine hydrochloride
• [4-(trifluoromethyl)phenyl]hydrazine,hydrochloride
• 4-Trifluoromethylphenyl hydrazine hydrochloride
• (4-(trifluoromethyl)phenyl)hydrazine hydrochloride
• [4-(trifluoromethyl)phenyl]hydrazine hydrochloride
• 3-(Trifluoromethyl) Phenychydrazine Tech Hydrochloride
• Hydrazine, [4-(trifluoromethyl)phenyl]-, monohydrochloride
• 4-(TRIFLUOROMETHYL)PHENYLHYDRAZINE, HCL
• 1-(4-(trifluoromethyl)phenyl)hydrazine hydrochloride
• PubChem3272
• 4-(Trifluo
• DTXSID80640488
• Hydrazine, [4-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• GS-3055
• [4-(trifluoromethyl)phenyl]hydrazine;hydrochloride
• 4-trifluoromethylphenylhydrazine hydrochloride
• (4-(trifluoromethyl)phenyl)hydrazinehydrochloride
• SB79180
• 4-(Trifluoromethyl)phenylhydrazine HCl
• EN300-114508
• FT-0607151
• SCHEMBL1879313
• 2923-56-0
• CS-W020061
• 4-Trifluoromethylphenyl Hydrazine HCl
• AM20060416
• AC-15615
• A5471
• p-trifluoromethylphenylhydrazine hydrochloride
• [4-(Trifluoromethyl)phenyl]hydrazine--hydrogen chloride (1/1)
• SY004526
• AB04755
• MFCD00204233
• AKOS015849488
• DB-027157
• [4-(trifluoromethyl)anilino]azanium;chloride
• FT38091
• 642-499-3
• 4-(Trifluoromethyl)phenylhydrazine Hydrochloride

• MDL： MFCD00204233
• Inchi： 1S/C7H7F3N2.ClH/c8-7(9,10)5-1-3-6(12-11)4-2-5;/h1-4,12H,11H2;1H
• InChI Key： WCAGNYIHAYOPSE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)NN)(F)F

Computed Properties

• Exact Mass: 212.03300
• Monoisotopic Mass: 212.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: Yellow to light brown crystals
• Density: 1.2580
• Melting Point: 200 ºC
• Boiling Point: 230 °C at 760 mmHg
• Flash Point: 92.9℃
• PSA: 38.05000
• LogP: 3.56630
• Solubility: Not available

4-(Trifluoromethyl)phenylhydrazine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P270; P271; P280; P301+P310; P302+P352; P304+P340; P305+P351+P338; P312; P321; P330; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(Trifluoromethyl)phenylhydrazine Hydrochloride

Introduction to 4-(Trifluoromethyl)phenylhydrazine Hydrochloride (CAS No. 2923-56-0)

4-(Trifluoromethyl)phenylhydrazine Hydrochloride, identified by the chemical compound code CAS No. 2923-56-0, is a significant intermediate in the realm of pharmaceutical and chemical synthesis. This compound, featuring a trifluoromethyl group attached to a phenylhydrazine core, has garnered considerable attention due to its versatile applications in medicinal chemistry. The trifluoromethyl moiety, known for its electron-withdrawing properties and ability to enhance metabolic stability, makes this compound a valuable building block for the development of novel therapeutic agents.

The hydrochloride salt form of 4-(Trifluoromethyl)phenylhydrazine enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and drug formulation processes. Its structural uniqueness positions it as a key reagent in the synthesis of complex molecules, particularly in the development of drugs targeting neurological disorders, inflammation, and infectious diseases.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated aromatic compounds. Studies indicate that the presence of a trifluoromethyl group can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules, often leading to improved bioavailability and efficacy. 4-(Trifluoromethyl)phenylhydrazine Hydrochloride has been utilized in several research initiatives aimed at identifying new scaffolds for drug development. For instance, researchers have explored its potential in synthesizing kinase inhibitors, where the electron-deficient nature of the trifluoromethyl group aids in modulating binding affinities with target proteins.

In addition to its role in small-molecule drug design, this compound has found applications in materials science and agrochemical research. The unique electronic properties imparted by the trifluoromethyl group make it a candidate for developing advanced materials with tailored optical and electronic characteristics. Furthermore, its incorporation into agrochemical formulations has shown promise in enhancing the stability and potency of active ingredients against pests and pathogens.

The synthesis of 4-(Trifluoromethyl)phenylhydrazine Hydrochloride typically involves multi-step organic reactions, starting from readily available precursors such as trifluoromethylaniline and hydrazine hydrate. The process often requires careful optimization to ensure high yield and purity, which are critical for subsequent applications. Advances in catalytic methods have enabled more efficient synthetic routes, reducing waste and improving scalability.

From a regulatory perspective, 4-(Trifluoromethyl)phenylhydrazine Hydrochloride is subject to standard chemical safety protocols due to its reactive nature. While it is not classified as a hazardous substance under typical conditions, proper handling procedures must be followed to prevent unintended reactions or exposure. Industrial manufacturers and research laboratories adhere to stringent guidelines to ensure safe usage and disposal.

The pharmaceutical industry continues to explore new derivatives of 4-(Trifluoromethyl)phenylhydrazine Hydrochloride to expand its therapeutic potential. Ongoing clinical trials are investigating its role in treating conditions such as cancer, autoimmune diseases, and neurodegenerative disorders. The compound's ability to interact with biological targets at multiple levels makes it a promising candidate for combination therapies.

Environmental considerations also play a crucial role in the development and application of this compound. Efforts are underway to minimize its environmental footprint through green chemistry principles, such as solvent recovery systems and biodegradable formulations. These initiatives align with global efforts to promote sustainable chemical practices.

In conclusion, 4-(Trifluoromethyl)phenylhydrazine Hydrochloride (CAS No. 2923-56-0) represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features offer unparalleled opportunities for innovation across multiple sectors, from medicine to materials science. As research progresses, this compound will continue to be integral in shaping the future of chemical applications.